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Compound of Interest

Compound Name: Glucosamine-15N hydrochloride

Cat. No.: B15555502 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical

characteristics of Glucosamine-15N hydrochloride. Intended for researchers, scientists, and

professionals in drug development, this document consolidates essential data, outlines detailed

experimental protocols, and visualizes key biological and analytical pathways to facilitate a

deeper understanding and application of this isotopically labeled compound.

Core Physicochemical Properties
Glucosamine-15N hydrochloride is a stable, isotopically labeled form of glucosamine

hydrochloride, a naturally occurring amino sugar and a fundamental building block for the

biosynthesis of glycosylated proteins and lipids. The incorporation of the heavy isotope ¹⁵N in

the amino group makes it an invaluable tool for a range of scientific applications, including

metabolic research, pharmacokinetic studies, and as an internal standard in quantitative mass

spectrometry-based assays.

Summary of Physicochemical Data
The following tables summarize the key quantitative physicochemical parameters for both

Glucosamine hydrochloride and its ¹⁵N-labeled counterpart. While many properties are nearly
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identical, the key differentiator is the molecular weight, a direct consequence of the isotopic

labeling.

Property Value Reference

Chemical Name
2-Amino-2-deoxy-D-glucose

hydrochloride
[1]

CAS Number 66-84-2 [2]

Molecular Formula C₆H₁₃NO₅·HCl [1]

Molecular Weight 215.63 g/mol [1]

Appearance White crystalline powder [3]

Melting Point
190-194 °C (with

decomposition)
[4]

Solubility Soluble in water

Specific Rotation
+70.0° to +73.0° (c=2.5, H₂O,

after 3h)
[3]

pKa 7.58

Table 1: Physicochemical Properties of Glucosamine Hydrochloride (Unlabeled)
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Property Value Reference

Chemical Name
2-[¹⁵N]amino-2-deoxy-D-

glucose hydrochloride
[5]

CAS Number 42927-60-6 [2]

Molecular Formula C₆H₁₃¹⁵NO₅·HCl [6]

Molecular Weight 216.63 g/mol [6]

Isotopic Purity ≥98 atom % ¹⁵N [6]

Chemical Purity ≥98% (CP) [6]

Appearance Solid [6]

Optical Activity [α]20/D +72°, c = 1 in H₂O [6]

Table 2: Physicochemical Properties of Glucosamine-15N Hydrochloride

Biological Significance and Signaling Pathways
Glucosamine plays a crucial role in cellular metabolism, primarily through the Hexosamine

Biosynthetic Pathway (HBP). This pathway is vital for the production of UDP-N-

acetylglucosamine (UDP-GlcNAc), a precursor for the glycosylation of proteins and lipids.[7]

The availability of Glucosamine-15N hydrochloride allows for precise tracing of the nitrogen

atom through this and other related metabolic routes.

Hexosamine Biosynthetic Pathway (HBP)
The HBP integrates glucose, amino acid, fatty acid, and nucleotide metabolism to produce

UDP-GlcNAc.[7] This end-product is essential for post-translational modifications of proteins

(O-GlcNAcylation) and the synthesis of glycoproteins and other complex carbohydrates.
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Hexosamine Biosynthetic Pathway

Glucose Fructose-6-P Glucosamine-6-P

GFAT

Glutamine GlutamateGFAT

GlcNAc-6-P

Glucosamine

Glucosamine-¹⁵N Tracer Entry Point

GlcNAc-1-P UDP-GlcNAc Protein & Lipid
Glycosylation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glucosamine

Wnt-4

Upregulates

Frizzled-2

GSK-3β

Inhibits

β-catenin

Inhibits
(Phosphorylation &

Degradation)

Nucleus

Translocation

Cyclin D1

Gene
Transcription

Chondrocyte
Proliferation

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15555502?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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